discovery and history of (E)-N-(2-methoxyphenyl)but-2-enamide
An In-Depth Technical Guide to (E)-N-(2-methoxyphenyl)but-2-enamide: Synthesis, Physicochemical Properties, and Therapeutic Potential Abstract (E)-N-(2-methoxyphenyl)but-2-enamide is a small molecule of significant inter...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to (E)-N-(2-methoxyphenyl)but-2-enamide: Synthesis, Physicochemical Properties, and Therapeutic Potential
Abstract
(E)-N-(2-methoxyphenyl)but-2-enamide is a small molecule of significant interest in medicinal chemistry, yet it remains largely unexplored in the scientific literature. This technical guide serves as a foundational and exploratory resource for researchers, scientists, and drug development professionals. It provides a comprehensive analysis of a feasible synthetic route, delves into the predicted physicochemical properties, and explores the potential biological activities of this compound by drawing parallels with structurally related molecules. This whitepaper aims to illuminate the therapeutic potential of (E)-N-(2-methoxyphenyl)but-2-enamide and catalyze further investigation into its properties and applications.
Introduction: The Scientific Rationale
The amide functional group is a cornerstone of medicinal chemistry, integral to the structure of numerous pharmaceutical agents. The synthesis of novel amides is a critical frontier in the quest for new therapeutic entities. (E)-N-(2-methoxyphenyl)but-2-enamide is a unique chemical entity that marries a crotonamide moiety with a 2-methoxyphenyl group.
The crotonamide scaffold is present in a variety of natural products and synthetic compounds that have demonstrated biological activities, including cytotoxic and anti-inflammatory effects.[1] The term "crotonic" is derived from the Croton plant genus, species of which are known to produce a plethora of bioactive secondary metabolites, such as diterpenoids and alkaloids, with a wide array of pharmacological effects, including anti-inflammatory, antimicrobial, cytotoxic, and anti-tumor properties.[2][3][4][5] This suggests that the but-2-enamide (crotonamide) core of the target molecule may impart significant biological activity.
The 2-methoxyphenyl substituent further refines the molecule's potential pharmacological profile. The methoxy group is a ubiquitous feature in drug design, capable of modulating a compound's physicochemical properties, such as solubility and lipophilicity, and influencing its interaction with biological targets.[6][7][8] Its placement on the phenyl ring is a critical determinant of its effects on molecular conformation and metabolic stability.[6][9] This guide outlines a practical synthetic pathway to (E)-N-(2-methoxyphenyl)but-2-enamide and explores its therapeutic promise based on the established activities of its constituent chemical motifs.
Proposed Synthesis of (E)-N-(2-methoxyphenyl)but-2-enamide
The synthesis of (E)-N-(2-methoxyphenyl)but-2-enamide can be efficiently accomplished through the formation of an amide bond between (E)-but-2-enoic acid (crotonic acid) and 2-methoxyaniline. A robust and widely employed method for this transformation utilizes a coupling agent to activate the carboxylic acid, facilitating nucleophilic attack by the amine.
Reactants
The key reactants for the proposed synthesis are detailed in the table below.
Potential Therapeutic Targets of (E)-N-(2-methoxyphenyl)but-2-enamide: A Covalent Fragment Analysis
Executive Summary In modern drug discovery, the shift from reversible competitive inhibitors to targeted covalent inhibitors (TCIs) has revolutionized the treatment of oncology and autoimmune diseases. As a Senior Applic...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In modern drug discovery, the shift from reversible competitive inhibitors to targeted covalent inhibitors (TCIs) has revolutionized the treatment of oncology and autoimmune diseases. As a Senior Application Scientist, I approach the evaluation of novel chemical entities by dissecting the causality between their structural features and their proteomic reactivity.
The molecule (E)-N-(2-methoxyphenyl)but-2-enamide (also known as N-(2-methoxyphenyl)crotonamide) serves as a prototypical TCI fragment. It combines a weakly electrophilic α,β-unsaturated carbonyl (the crotonamide warhead) with a tunable steric driver (the 2-methoxyphenyl group). This whitepaper provides an in-depth technical analysis of this fragment, identifying its potential therapeutic targets across the kinome, detailing the mechanistic rationale for its selectivity, and providing self-validating experimental workflows for preclinical evaluation.
Chemical Profiling & Mechanism of Action
To understand the therapeutic potential of (E)-N-(2-methoxyphenyl)but-2-enamide, we must decouple its two primary functional domains:
The Crotonamide Warhead (Michael Acceptor): Unlike highly reactive electrophiles (e.g., chloroacetamides) that indiscriminately alkylate cellular thiols, the crotonamide moiety is a "tuned" Michael acceptor[1]. It is weakly electrophilic and remains largely inert in aqueous physiological conditions. Covalent bond formation strictly requires spatial pre-organization, placing the β-carbon of the enamide in precise proximity to a nucleophilic thiolate (a deprotonated cysteine residue) within a protein binding pocket[2].
The 2-Methoxyphenyl Driver: The ortho-methoxy aniline derivative acts as the non-covalent recognition element. The methoxy oxygen can serve as a hydrogen-bond acceptor, while the phenyl ring provides hydrophobic bulk. This moiety drives the initial reversible binding event (
KI
), anchoring the fragment into the ATP-binding cleft of target kinases and lowering the activation energy required for the subsequent irreversible Michael addition (
kinact
).
Figure 1: Two-step kinetic mechanism of targeted covalent inhibition via Michael addition.
Based on the structural homology of (E)-N-(2-methoxyphenyl)but-2-enamide to clinically approved TCIs, its primary therapeutic targets are kinases possessing a nucleophilic cysteine adjacent to the ATP-binding hinge region.
Indication: Non-Small Cell Lung Cancer (NSCLC)
The emergence of the T790M "gatekeeper" mutation in EGFR renders first-generation reversible inhibitors (like gefitinib) ineffective due to increased ATP affinity and steric hindrance[3]. Crotonamide and acrylamide derivatives overcome this by extending into the active site and forming an irreversible covalent bond with Cys797[4]. The 2-methoxyphenyl group of our fragment can occupy the hydrophobic pocket near the hinge region, orienting the crotonamide to alkylate Cys797, thereby shutting down oncogenic MAPK/PI3K signaling[5].
Target 2: Bruton’s Tyrosine Kinase (BTK) – Cys481
Indication: B-Cell Malignancies (CLL, MCL) and Autoimmune Disorders
BTK is a critical node in B-cell receptor (BCR) signaling. Covalent inhibition of BTK at Cys481 by Michael acceptors is a clinically validated strategy (e.g., ibrutinib, acalabrutinib)[6]. The crotonamide fragment is ideally suited to target Cys481. The relatively low intrinsic reactivity of the crotonamide minimizes off-target toxicity, while the 2-methoxyphenyl moiety can be further functionalized to enhance specificity against the BTK hinge region[7].
Target 3: Janus Kinase 3 (JAK3) – Cys909
Indication: Immunosuppression and Rheumatoid Arthritis
Unlike other JAK family members (JAK1/2), JAK3 possesses a unique reactive cysteine (Cys909) in its active site. Targeting this residue with α,β-unsaturated amides allows for exquisite isoform selectivity, preventing the erythropoietic side effects associated with pan-JAK inhibition[7].
Figure 2: Intracellular signaling network highlighting the covalent blockade node.
Quantitative Target Matrix
The following table summarizes the quantitative rationale for targeting these specific kinases with the (E)-N-(2-methoxyphenyl)but-2-enamide fragment.
To rigorously validate (E)-N-(2-methoxyphenyl)but-2-enamide as a TCI against these targets, standard
IC50
assays are fundamentally flawed because covalent inhibition is time-dependent. As an Application Scientist, I mandate the following self-validating protocols to establish both kinetic efficiency and stoichiometric binding.
This protocol separates the non-covalent affinity (
KI
) driven by the 2-methoxyphenyl group from the covalent reactivity (
kinact
) driven by the crotonamide.
Reagent Preparation: Prepare recombinant target kinase (e.g., EGFR T790M) at 10 nM in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Prepare the fragment in a 10-point dose-response series (0.1 μM to 100 μM) in DMSO.
Pre-Incubation (The Variable Timer): Incubate the kinase with the fragment at room temperature for variable time points (
t
= 0, 15, 30, 60, 120 minutes). Causality: Varying time allows us to observe the progressive depletion of active enzyme, a hallmark of covalent mechanism.
Reaction Initiation: Add ATP (at
Km
concentration) and a fluorescent peptide substrate (e.g., FITC-labeled poly-Glu-Tyr) to initiate the reaction.
Data Acquisition: Measure fluorescence polarization or TR-FRET continuously for 30 minutes to determine the initial velocity (
vi
) of the remaining active enzyme.
Kinetic Modeling: Plot the natural log of remaining activity vs. pre-incubation time to find
kobs
for each concentration. Fit the data to the equation
kobs=(kinact×[I])/(KI+[I])
to extract
kinact
and
KI
.
Self-Validation/QC: Run a parallel assay using a Cys-to-Ser mutant of the target kinase (e.g., EGFR C797S). A complete loss of time-dependent inhibition confirms that the crotonamide is specifically reacting with the target cysteine and not acting via non-specific denaturation.
Protocol 2: Intact Protein LC-MS for Covalent Adduct Verification
Bottom-up proteomics can suffer from artifactual modifications. Intact mass spectrometry provides definitive proof of 1:1 stoichiometric binding.
Protein-Ligand Incubation: Incubate 5 μM of recombinant kinase domain with 50 μM of (E)-N-(2-methoxyphenyl)but-2-enamide for 2 hours at 37°C.
Desalting: Pass the reaction mixture through a Zeba spin desalting column (7K MWCO) to remove unreacted fragment and buffer salts. Causality: Removing excess ligand prevents in-source gas-phase adduction during ionization, ensuring the observed mass shift is a true solution-phase covalent bond.
LC-MS Acquisition: Inject the sample onto a C4 reverse-phase column coupled to a High-Resolution Time-of-Flight (HR-TOF) mass spectrometer. Run a rapid gradient (5-95% Acetonitrile with 0.1% Formic Acid).
Deconvolution: Use maximum entropy deconvolution software to convert the multiply charged envelope into a zero-charge intact mass.
Self-Validation/QC: The mass of the complex must equal exactly
Massprotein+Massfragment
(approx. +191.2 Da). The absence of +382.4 Da (double adduction) validates that the crotonamide is a targeted electrophile, not a promiscuous one.
Figure 3: Intact Protein LC-MS workflow for verifying 1:1 covalent stoichiometry.
Application Note: A High-Throughput Screening Workflow for the Functional Characterization of (E)-N-(2-methoxyphenyl)but-2-enamide
For Researchers, Scientists, and Drug Development Professionals Abstract This document outlines a comprehensive, multi-stage high-throughput screening (HTS) strategy for the functional characterization of the novel small...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This document outlines a comprehensive, multi-stage high-throughput screening (HTS) strategy for the functional characterization of the novel small molecule, (E)-N-(2-methoxyphenyl)but-2-enamide. While direct biological data for this compound is scarce, its core structure, featuring a butenamide scaffold, suggests potential bioactivity. Drawing parallels from structurally related molecules, which have shown promise as modulators of key cellular enzymes, this guide proposes a focused screening campaign against the sirtuin (SIRT) family of NAD⁺-dependent deacylases.[1][2] Sirtuins are critical regulators of metabolism, DNA repair, and inflammation, making them high-value targets in drug discovery for aging, cancer, and metabolic diseases.[1] This application note provides detailed, field-proven protocols for primary screening, hit confirmation, and mechanism-of-action studies, designed to be a self-validating and robust framework for identifying and characterizing the bioactivity of this compound.
Introduction: The Case for Screening (E)-N-(2-methoxyphenyl)but-2-enamide
The discovery of novel chemical entities with therapeutic potential is a cornerstone of modern drug development. (E)-N-(2-methoxyphenyl)but-2-enamide is a small molecule with an intriguing structure, combining a butenamide core with a methoxyphenyl group. While this specific compound is not extensively documented, related chemical structures have demonstrated a range of biological activities. For instance, compounds containing a crotonamide or butenamide scaffold have been reported to possess cytotoxic and anti-inflammatory properties.[3] Furthermore, the methoxyphenyl moiety is a common feature in many pharmacologically active molecules, often influencing metabolic stability and target engagement.[3]
Given the established role of sirtuins as therapeutic targets, and the availability of robust HTS technologies, a screening campaign focused on this enzyme class presents a logical and high-potential starting point for elucidating the biological function of (E)-N-(2-methoxyphenyl)but-2-enamide.[1][2] This guide details the necessary steps, from initial compound characterization to in-depth mechanistic studies, to systematically evaluate its potential as a sirtuin modulator.
Compound Profile and Pre-Screening Preparation
Prior to initiating any screening campaign, a thorough characterization of the test compound's physicochemical properties is paramount to ensure data quality and avoid common HTS pitfalls like poor solubility and instability.[4][5]
Physicochemical Properties (Predicted)
Property
Predicted Value
Significance in HTS
Molecular Formula
C₁₁H₁₃NO₂
Defines the exact mass for identity confirmation.
Molecular Weight
191.23 g/mol
Influences diffusion and membrane permeability.
XLogP3
1.9
Predicts lipophilicity and potential for membrane permeability or aggregation.
Hydrogen Bond Donors
1
Affects solubility and target binding interactions.
Hydrogen Bond Acceptors
2
Affects solubility and target binding interactions.
Rotatable Bonds
3
Indicates conformational flexibility.
These values are computationally predicted and should be experimentally verified.
Proposed Synthesis
A plausible synthetic route for (E)-N-(2-methoxyphenyl)but-2-enamide involves the amide coupling of crotonic acid and 2-methoxyaniline, a common and efficient transformation in medicinal chemistry.[3]
Caption: Proposed synthesis of the target compound.
Protocol: Compound Handling and Quality Control
Rationale: To ensure reproducibility, it is critical to start with a high-purity, well-characterized compound stock. Dimethyl sulfoxide (DMSO) is the standard solvent for HTS compound libraries due to its high solubilizing power and miscibility with aqueous assay buffers.[5]
Purity Assessment: Confirm the identity and purity (>95%) of (E)-N-(2-methoxyphenyl)but-2-enamide using LC-MS and ¹H-NMR. Any significant impurities could lead to misleading results.
Stock Solution Preparation: Prepare a 10 mM stock solution in 100% DMSO. Sonicate briefly if necessary to ensure complete dissolution.
Solubility Assessment (Kinetic): Perform a nephelometry-based kinetic solubility test to determine the concentration at which the compound precipitates in the final assay buffer.[4] This is crucial for avoiding false positives due to compound aggregation.
Stability Assessment: Evaluate the stability of the compound in the assay buffer over the planned experiment duration. This can be done by incubating the compound in the buffer and analyzing for degradation products via LC-MS at various time points.
Plate Preparation: For HTS, create a dilution series of the compound stock in DMSO in a source plate, which will then be used to dispense nanoliter volumes into the assay plates.
The primary screen is designed for speed and robustness, aiming to identify initial "hits" from a large compound library. We propose using a luminescence-based assay for its high sensitivity and simple "add-mix-measure" format, which is ideal for automation.[6]
Assay Principle: SIRT-Glo™ Luminescent Assay
The SIRT-Glo™ Assay provides a quantitative measure of sirtuin activity. The workflow is as follows:
A sirtuin enzyme (e.g., SIRT1, SIRT2, or SIRT3) deacetylates a specific acetylated peptide substrate. This reaction is dependent on the presence of the cofactor NAD⁺.
A developer reagent, containing a protease, is added. This protease specifically cleaves the deacetylated peptide.
This cleavage releases aminoluciferin, which is then utilized by a luciferase enzyme (also in the developer reagent) to generate a stable, long-lasting luminescent signal.
The amount of light produced is directly proportional to the sirtuin activity.[6][7]
Caption: Principle of the SIRT-Glo™ luminescent assay.
Protocol: Primary HTS (384-Well Format)
Objective: To identify if (E)-N-(2-methoxyphenyl)but-2-enamide inhibits or activates a specific sirtuin isoform (e.g., SIRT2) at a single concentration.
Reagent Preparation: Prepare SIRT-Glo™ buffer, substrate, and developer reagent according to the manufacturer's instructions (e.g., Promega SIRT-Glo™ Assay System).[7] Prepare recombinant human SIRT2 enzyme and NAD⁺ in SIRT-Glo™ buffer.
Compound Dispensing: Using an acoustic dispenser, transfer 25 nL of the 10 mM compound stock solution in DMSO to the appropriate wells of a 384-well white, opaque assay plate. This results in a final assay concentration of 10 µM.
Controls:
Negative Control (0% Inhibition): Add 25 nL of DMSO to 16 wells.
Positive Control (100% Inhibition): Add 25 nL of a known SIRT2 inhibitor (e.g., AGK2) to 16 wells.
Enzyme Addition: Add 12.5 µL of the SIRT2 enzyme/NAD⁺ solution to all wells.
Incubation: Mix the plate on an orbital shaker for 1 minute, then incubate at 37°C for 30 minutes.
Signal Development: Add 12.5 µL of the prepared SIRT-Glo™ Reagent to all wells.
Final Incubation & Measurement: Mix the plate on an orbital shaker for 2 minutes, then incubate at room temperature for 15 minutes to stabilize the luminescent signal. Read the luminescence on a plate reader.
Assay Quality Control (Z'-factor): Calculate the Z'-factor to ensure the assay is robust and suitable for HTS. A Z'-factor > 0.5 is considered excellent.
Z' = 1 - (3 * (SD_Negative + SD_Positive)) / |Mean_Negative - Mean_Positive|
Hit Criteria: A compound is typically considered a "hit" if it demonstrates a percent inhibition greater than three standard deviations from the mean of the negative controls (e.g., >50% inhibition).
Secondary Assays for Hit Confirmation and Characterization
Hits from the primary screen require further validation to confirm their activity, determine potency, and rule out artifacts.
Protocol: Dose-Response and IC₅₀ Determination
Rationale: To confirm the activity of the primary hit and determine its potency (IC₅₀), a dose-response curve is generated.
Prepare a 10-point, 3-fold serial dilution of (E)-N-(2-methoxyphenyl)but-2-enamide in DMSO.
Repeat the SIRT-Glo™ assay protocol as described in section 3.2, dispensing the serial dilution of the compound instead of a single concentration.
Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.
Protocol: Orthogonal Assay (Fluorescence-Based)
Rationale: To ensure the observed activity is not an artifact of the detection technology (e.g., luciferase inhibition), an orthogonal assay with a different readout is essential. A fluorescence-based assay is a common choice.
Assay Principle: This assay uses a peptide substrate containing an acetylated lysine and a fluorophore. Deacetylation by the sirtuin allows a developer solution to generate a fluorescent signal.
Procedure: Use a commercially available fluorogenic SIRT1/2 assay kit. Perform a dose-response experiment as described in 4.1, but follow the kit's protocol for reagent additions and read fluorescence (e.g., Excitation: 340 nm, Emission: 440 nm).
Analysis: The IC₅₀ value obtained from the fluorescence assay should be comparable to the value from the luminescent assay to confirm the hit.
Protocol: Sirtuin Isoform Selectivity Profiling
Rationale: Determining the selectivity of a compound is crucial for understanding its potential therapeutic window and off-target effects.
Procedure: Using the primary SIRT-Glo™ assay format, perform dose-response experiments for the hit compound against a panel of other human sirtuin isoforms (e.g., SIRT1, SIRT3, SIRT5, SIRT6).
Analysis: Calculate the IC₅₀ for each isoform. A compound is considered selective if it shows a significant potency difference (typically >10-fold) for one isoform over the others.
Sirtuin Isoform
IC₅₀ (µM) - Hypothetical Data
SIRT1
> 50
SIRT2
2.5
SIRT3
28.7
SIRT5
> 50
Mechanism of Action (MoA) Studies
Once a hit is confirmed and characterized, the next step is to understand how it interacts with its target.
Protocol: Enzyme Kinetics
Rationale: To determine if the compound is a competitive, non-competitive, or uncompetitive inhibitor, enzyme kinetic studies are performed by varying the concentrations of the substrate and cofactor (NAD⁺).[3]
NAD⁺ Competition: Perform the SIRT2 assay with a fixed, saturating concentration of the acetylated peptide substrate and varying concentrations of NAD⁺, in the presence and absence of the inhibitor (at its IC₅₀ concentration).
Substrate Competition: Perform the SIRT2 assay with a fixed, saturating concentration of NAD⁺ and varying concentrations of the acetylated peptide substrate, in the presence and absence of the inhibitor.
Data Analysis: Plot the reaction rates against substrate/cofactor concentrations and analyze the data using Michaelis-Menten and Lineweaver-Burk plots to determine the mechanism of inhibition.
Protocol: Cellular Target Engagement Assay
Rationale: It is essential to confirm that the compound can enter cells and interact with its target in a physiological context. A common method is to measure the acetylation status of a known cellular substrate of the target enzyme. For SIRT2, a primary substrate is α-tubulin.
Cell Treatment: Culture a relevant human cell line (e.g., HeLa or a breast cancer cell line) and treat with increasing concentrations of (E)-N-(2-methoxyphenyl)but-2-enamide for a defined period (e.g., 24 hours).
Protein Extraction: Lyse the cells and collect the total protein.
Western Blot Analysis: Perform a Western blot using antibodies specific for acetylated α-tubulin and total α-tubulin (as a loading control).
Analysis: An increase in the level of acetylated α-tubulin with increasing compound concentration would indicate successful target engagement and inhibition of SIRT2 in a cellular environment.
Caption: A comprehensive HTS workflow for compound characterization.
Conclusion
This application note provides a strategic and detailed framework for the high-throughput screening of (E)-N-(2-methoxyphenyl)but-2-enamide, with a primary focus on the sirtuin family of enzymes. By following this systematic approach—from rigorous pre-screening compound qualification to primary screening, hit validation, and detailed mechanism-of-action studies—researchers can confidently and efficiently elucidate the biological activity of this novel compound. The integration of orthogonal assays and cell-based validation ensures the generation of high-quality, reliable data, paving the way for potential lead optimization and further drug development efforts.
References
BellBrook Labs. (2025, October 21). What Is the Best Sirtuin Assay for SIRT Screening? Retrieved from [Link]
Gertz, M., & Steegborn, C. (2017, June 22). Mechanism-based sirtuin enzyme activation. bioRxiv. Retrieved from [Link]
Li, L., et al. (2014). A Label-free Sirtuin 1 Assay based on Droplet-Electrospray Ionization Mass Spectrometry. Analytical Methods, 6(15), 5549-5553.
Lin, H., et al. (2014). HPLC-Based Enzyme Assays for Sirtuins. Methods in Molecular Biology, 1168, 133-140.
Salo, O., et al. (2019).
Schiedel, M., et al. (2023, April 18). Continuous Fluorescent Sirtuin Activity Assay Based on Fatty Acylated Lysines. International Journal of Molecular Sciences, 24(8), 7481.
Larsen, S. D., et al. (2016). Structure–activity relationships of bumetanide derivatives: correlation between diuretic activity in dogs and inhibition of the human NKCC2A transporter. British Journal of Pharmacology, 173(10), 1648-1660.
BMG LABTECH. (2023, April 6). Drug solubility: why testing early matters in HTS. Retrieved from [Link]
PubChem. (E)-N-(2-ethoxypropyl)but-2-enamide. Retrieved from [Link]
Murdoch, W. R., & Auld, W. H. (1975). Bumetanide--acute and long-term studies of a new high potency diuretic.
DeCory, T. R. (2013). Exploratory Analysis of Kinetic Solubility Measurements of a Small Molecule Library.
Tong, L., et al. (2019).
A. S. El-Gendy, et al. (2017). (I). Synthesis of the 2-chloro-N-(2-methoxyphenyl)acetamide.... ResearchGate. Retrieved from [Link]
Veeprho. (2024, September 9). Drug Solubility And Stability Studies: Critical Factors in Pharmaceutical Development. Retrieved from [Link]
ResearchGate. (2025, August 7). Structure-activity relationships of bumetanide derivatives: Correlation between diuretic activity in dogs and inhibition of the human NKCC2A transporter. Retrieved from [Link]
MDPI. (2025, December 17). N-(3-Methoxyphenethyl)-2-propylpentanamide. Retrieved from [Link]
Martin, A., & Rigoreau, L. (2017, December 12). A pragmatic approach to hit validation following biochemical high-throughput screening. Drug Discovery World. Retrieved from [Link]
Cornell University. (n.d.). Reagents and Methods for Detecting Sirtuin Enzymatic Activity and Screening Sirtuin Modulators. Retrieved from [Link]
Solve Scientific. (2007, August 15). High Throughput Measurement of Compound Solubility and Physical Form with BMI. Retrieved from [Link]
Kalasov´a, J., et al. (2025, September 22). High-throughput analysis of aqueous drug solubility, supersaturation, and aggregation behaviour using second harmonic light scattering. International Journal of Pharmaceutics, 685, 126200.
PT. Indolab Utama. (2016, June 1). SIRT-Glo™ Assays and Screening Systems. Retrieved from [Link]
Schiedel, M., et al. (2022, January 27). Comparison of Cellular Target Engagement Methods for the Tubulin Deacetylases Sirt2 and HDAC6: NanoBRET, CETSA, Tubulin Acetylation, and PROTACs. ACS Chemical Biology, 17(2), 294-306.
Kamal, A., et al. (2013, June 10). Design, Synthesis, and Biological Evaluation of (E)-N-Aryl-2-arylethenesulfonamide Analogues as Potent and Orally Bioavailable Microtubule-Targeted Anticancer Agents. Journal of Medicinal Chemistry, 56(13), 5429-5445.
Adam, G. C., et al. (2022). Advances in high‐throughput mass spectrometry in drug discovery. The FEBS Journal, 289(24), 7904-7922.
Murdoch, W. R., & Auld, W. H. (1975). Bumetanide--acute and long-term studies of a new high potency diuretic.
G. Sauve, A. A. (2016). Methods for the design of mechanism-based sirtuin activating compounds. U.S. Patent No. 9,494,591. Washington, DC: U.S.
MDPI. (2025, November 13). Sirtuins as Therapeutic Targets for Treating Cancer, Metabolic Diseases, and Neurodegenerative Diseases. Retrieved from [Link]
Denu, J. M., et al. (2015, April 21).
Hu, Z., et al. (2012, October 18). Discovery and Validation of SIRT2 Inhibitors Based on Tenovin-6: Use of a 1 H-NMR Method to Assess Deacetylase Activity. Molecules, 17(10), 12268-12284.
Technical Support Center: Troubleshooting (E)-N-(2-methoxyphenyl)but-2-enamide Synthesis
As a Senior Application Scientist, I have structured this Technical Support Center to directly address the mechanistic pitfalls and practical challenges encountered during the synthesis of (E)-N-(2-methoxyphenyl)but-2-en...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I have structured this Technical Support Center to directly address the mechanistic pitfalls and practical challenges encountered during the synthesis of (E)-N-(2-methoxyphenyl)but-2-enamide. This guide bypasses generic advice, focusing instead on the precise causality of impurity formation and providing a self-validating framework to ensure high-purity yields.
I. Core Troubleshooting FAQs
Q1: My final product contains a high percentage of the (Z)-isomer. Why does this happen, and how can I prevent it?Causality: The (E)-isomer of crotonoyl chloride is thermodynamically favored. However, the use of strong, unhindered organic bases (such as triethylamine or DIPEA) can lead to reversible deprotonation at the
α
-position of the newly formed amide. This creates a transient enolate-like intermediate that allows free rotation around the C2-C3 bond before reprotonation, resulting in (Z)-isomerization. Additionally, reversible aza-Michael additions can scramble the olefin geometry[1].
Solution: Abandon homogeneous strong bases. Instead, utilize a biphasic Schotten-Baumann system (e.g., aqueous
NaHCO3
and dichloromethane). This provides sufficient basicity to neutralize the
HCl
byproduct without triggering
α
-deprotonation. Keep the reaction strictly shielded from intense UV light.
Q2: LC-MS analysis of my crude mixture shows a massive impurity at m/z 315 (+123 Da). What is this, and what is the mechanism behind it?Causality: This is the aza-Michael addition byproduct: N-(2-methoxyphenyl)-3-((2-methoxyphenyl)amino)butanamide. While
α,β
-unsaturated amides are generally poor Michael acceptors compared to their ester or ketone counterparts, the high local concentration of the nucleophilic 2-methoxyaniline at elevated temperatures facilitates a 1,4-conjugate addition across the crotonamide double bond[2].
Solution: The primary driver of this impurity is an excess of unreacted amine in the presence of the formed product. To prevent this, employ an inverse addition technique: dissolve the amine and base, cool to 0 °C, and add the crotonoyl chloride dropwise. This ensures the electrophile is the limiting reagent at any given microsecond, preventing product accumulation in an amine-rich environment.
Q3: I am detecting an impurity at m/z 260 (+68 Da). How do I eliminate this?Causality: This mass shift corresponds to the bis-acylated imide impurity (N,N-dicrotonoyl-2-methoxyaniline). Secondary amides possess a weakly nucleophilic nitrogen that can undergo a second acylation if a large stoichiometric excess of the highly reactive crotonoyl chloride is present[3].
Solution: Strictly control your stoichiometry. Limit crotonoyl chloride to exactly 1.05 equivalents.
II. Quantitative Impurity Data Summary
To streamline your LC-MS diagnostic workflow, compare your analytical results against the quantitative data summarized below.
Impurity Profile
LC-MS Signature ([M+H]+)
Root Cause (Causality)
Preventive Action
Desired Product
m/z 192
N/A
N/A
(Z)-Isomer
m/z 192 (Shifted RT)
Base-catalyzed
α
-deprotonation
Use biphasic
NaHCO3
; avoid
Et3N
Michael Adduct
m/z 315 (+123 Da)
Nucleophilic attack of amine on product
Inverse addition; strictly maintain 0 °C
Bis-acylated Amide
m/z 260 (+68 Da)
Excess acid chloride reacting with product
Limit crotonoyl chloride to 1.05 eq
Crotonic Acid
m/z 85 ([M-H]-)
Hydrolysis of crotonoyl chloride
Use anhydrous organic solvents
III. Self-Validating Experimental Protocol
To guarantee the integrity of your synthesis, execute the following step-by-step methodology. This protocol is designed as a self-validating system , meaning it contains mandatory In-Process Controls (IPCs) that must be met before proceeding to the next phase.
Step 1: Preparation of the Biphasic System
Dissolve 2-methoxyaniline (1.0 eq, 10 mmol) in 20 mL of anhydrous dichloromethane (DCM).
Add a solution of
NaHCO3
(1.5 eq, 15 mmol) dissolved in 15 mL of deionized water.
Causality: The biphasic system ensures the continuous extraction of
HCl
into the aqueous layer without exposing the organic-soluble product to strong, isomerizing bases.
Step 2: Inverse Addition of the Electrophile
Cool the vigorously stirring biphasic mixture to exactly 0–5 °C using an ice-water bath.
Dissolve (E)-crotonoyl chloride (1.05 eq, 10.5 mmol) in 5 mL of anhydrous DCM.
Add the acid chloride solution dropwise over 30 minutes.
Causality: Slow addition at low temperatures kinetically favors the highly rapid N-acylation over the slower 1,4-conjugate Michael addition.
Step 3: The Self-Validating In-Process Control (IPC)
After 15 minutes of post-addition stirring, halt the stirrer to allow phase separation.
Withdraw a 10 µL aliquot of the bottom organic layer, dilute in 1 mL of acetonitrile, and analyze via LC-MS.
Validation Criterion: The reaction is validated as successful only if the m/z 124 peak (starting amine) is <1% relative abundance, the m/z 192 peak is dominant, and the m/z 315 peak (Michael adduct) is <2%.
Corrective loop: If m/z 124 is >1%, add an additional 0.02 eq of crotonoyl chloride, stir for 15 minutes, and repeat the IPC. Do not proceed to Step 4 until the validation criterion is met.
Step 4: Isolation and Purification
Separate the organic layer and wash sequentially with 1M
HCl
(15 mL) to purge any trace unreacted amine, followed by brine (15 mL).
Dry the organic layer over anhydrous
Na2SO4
, filter, and concentrate under reduced pressure.
Recrystallize the crude solid from a hot mixture of ethyl acetate and hexanes (1:3).
Causality: The highly crystalline (E)-N-(2-methoxyphenyl)but-2-enamide[4] will selectively precipitate upon cooling, leaving any trace (Z)-isomer or non-polar impurities dissolved in the mother liquor.
IV. Mechanistic & Diagnostic Visualizations
Mechanistic pathways of crotonamide synthesis and primary impurity formation.
Diagnostic LC-MS workflow and corrective actions for crotonamide synthesis.
V. References
204 questions with answers in SYNTHETIC CHEMISTRY | Science topic
Source: ResearchGate
URL:[Link]
Diastereoselective Reactions of Imines with Anhydrides and their Derivatives and Mechanistic Investigation of the Multicomponent Castagnoli
Source: eScholarship
URL:[Link]
Studies Toward the Synthesis of Salvinorin A
Source: RMIT Research Repository
URL:[Link]
overcoming solubility problems with (E)-N-(2-methoxyphenyl)but-2-enamide in assays
From the desk of the Senior Application Scientist: This guide addresses the critical challenge of poor aqueous solubility encountered when working with (E)-N-(2-methoxyphenyl)but-2-enamide. Its hydrophobic nature, stemmi...
Author: BenchChem Technical Support Team. Date: March 2026
From the desk of the Senior Application Scientist: This guide addresses the critical challenge of poor aqueous solubility encountered when working with (E)-N-(2-methoxyphenyl)but-2-enamide. Its hydrophobic nature, stemming from the methoxyphenyl and butenamide moieties, frequently leads to precipitation in aqueous assay buffers, compromising data integrity. This resource provides a structured, causality-driven approach to diagnosing, troubleshooting, and preventing these solubility-related issues to ensure the accuracy and reproducibility of your experimental results.
Troubleshooting Guide & FAQs
This section is designed to walk you through the most common issues, their underlying causes, and a systematic approach to resolving them.
Core Problem: My compound precipitated when I added my DMSO stock to the aqueous assay buffer. What happened and how can I fix it?
Answer:
This is the most frequent problem encountered with hydrophobic compounds like (E)-N-(2-methoxyphenyl)but-2-enamide. While highly soluble in a polar aprotic solvent like Dimethyl Sulfoxide (DMSO), this solubility does not translate to aqueous environments.[1] When the DMSO stock is diluted into your buffer, the DMSO disperses, and the water molecules cannot effectively solvate the hydrophobic compound, causing it to crash out of solution.[1][2] This phenomenon is a classic example of solvent-shifting.
The troubleshooting process involves a multi-step approach, starting with simple adjustments and progressing to more complex formulation strategies.
Visualizing the Troubleshooting Workflow
The following diagram outlines the decision-making process for addressing compound precipitation.
Caption: Troubleshooting workflow for compound precipitation.
Q1: What is the best practice for preparing and using a DMSO stock solution?
Answer:
Proper stock solution handling is the first line of defense against solubility issues.
Stock Concentration: Prepare a high-concentration stock solution, typically 10-20 mM, in 100% anhydrous DMSO. This minimizes the volume of DMSO added to your assay, keeping the final concentration of the organic solvent low.[3]
Storage: Store stock solutions at -20°C or -80°C in small, single-use aliquots to prevent degradation from repeated freeze-thaw cycles.[3] Water uptake into DMSO stocks can significantly reduce compound solubility over time, and freeze-thaw cycles can enhance precipitation.[4]
Preparation for Use: Before use, allow the stock solution to thaw completely and come to room temperature. Vortex the vial briefly to ensure homogeneity.
Dilution Technique: To prepare your working solution, perform a serial dilution. Critically, add the DMSO stock to your pre-warmed (e.g., 37°C) aqueous buffer while vortexing.[3] This rapid mixing helps to disperse the compound molecules before they have a chance to aggregate and precipitate. Never add aqueous buffer to your concentrated DMSO stock.
Q2: The compound still precipitates even with a low final DMSO concentration (<0.5%). What are my options?
Answer:
If optimizing the dilution protocol is insufficient, the next step is to modify the assay buffer itself to be more "hospitable" to the hydrophobic compound. This involves using solubility enhancers.[5][6]
1. Co-solvents:
These are water-miscible organic solvents that, when added to the aqueous buffer, reduce the overall polarity of the solvent system, making it easier to dissolve hydrophobic compounds.[7][8]
Common Examples: Ethanol, Propylene Glycol (PG), and Polyethylene Glycol 400 (PEG 400).[6][8]
Mechanism: They work by reducing the interfacial tension between the aqueous solution and the hydrophobic solute.[9]
Recommendation: Start with low percentages (1-5% v/v) in your final assay buffer. You must validate that the chosen co-solvent at your working concentration does not affect the biological activity of your system (e.g., enzyme activity, cell viability).
2. Surfactants (Detergents):
Surfactants are amphipathic molecules that can form micelles. At concentrations above the critical micelle concentration (CMC), these micelles can encapsulate hydrophobic compounds in their nonpolar core, effectively solubilizing them in the aqueous buffer.
Common Examples: Non-ionic surfactants like Tween® 20, Tween® 80, or Triton™ X-100 are generally preferred as they are less likely to denature proteins compared to ionic surfactants.[10]
Recommendation: Start with very low concentrations, typically between 0.01% and 0.1% (w/v). It is crucial to determine the CMC of the surfactant and work above it for micellar solubilization. As with co-solvents, you must run controls to ensure the surfactant does not interfere with your assay.[11]
3. Cyclodextrins:
These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[] They can form inclusion complexes by encapsulating the hydrophobic drug molecule, thereby increasing its apparent water solubility.[13][14]
Common Examples: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are widely used due to their high aqueous solubility and low toxicity.[15]
Mechanism: The hydrophobic part of (E)-N-(2-methoxyphenyl)but-2-enamide fits into the cyclodextrin's nonpolar cavity, while the hydrophilic outer surface of the cyclodextrin interacts favorably with water.[14][16]
Recommendation: This can be a very effective method. Prepare a solution of the cyclodextrin in your assay buffer first, then add the compound's DMSO stock to this solution. Typical starting concentrations for HP-β-CD range from 1-10 mM.
Data Summary: Comparison of Solubilization Strategies
Strategy
Typical Concentration
Pros
Cons
Assay Compatibility Check
Co-solvents
1-5% (v/v)
Simple to implement; effective for moderately hydrophobic compounds.
Can affect enzyme kinetics or cell membranes at higher concentrations.[8]
Critical
Surfactants
0.01-0.1% (w/v)
Highly effective; micellar encapsulation protects the compound.
Can interfere with protein structure and function; may affect cell viability.[11][17]
Critical
Cyclodextrins
1-10 mM
Low toxicity; forms a stable, soluble complex; can improve bioavailability.[]
Can be more expensive; potential for competitive binding with other assay components.
Critical
Q3: How can I be certain that my chosen solubilizing agent isn't interfering with my assay results?
Answer:
This is a critical validation step. You must run a "vehicle control" experiment.
Protocol: Prepare your assay with all components (buffer, cells, enzyme, substrate, etc.) but instead of adding your compound, you add the vehicle used to dissolve it.
Example: If you decided to use 2% ethanol and 0.05% Tween® 20 in your final assay to dissolve the compound, your vehicle control would be the assay buffer containing 2% ethanol, 0.05% Tween® 20, and the same final percentage of DMSO that your compound-treated samples have.
Interpretation: The readout from this vehicle control should be identical to your "buffer only" or "untreated" control. Any significant difference indicates that your solubilization system is interfering with the assay, and you must re-optimize it, perhaps by lowering the concentration of the enhancer or trying a different one.
Experimental Protocols
Protocol 1: Determining the Kinetic Solubility of (E)-N-(2-methoxyphenyl)but-2-enamide in Assay Buffer
This protocol helps you determine the maximum concentration at which your compound remains soluble in the final assay conditions.
Prepare Stock: Create a 10 mM stock solution of (E)-N-(2-methoxyphenyl)but-2-enamide in 100% DMSO.
Serial Dilution: In a 96-well plate, perform a serial 2-fold dilution of your DMSO stock with 100% DMSO to create a range of concentrations (e.g., 10 mM down to ~20 µM).
Addition to Buffer: In a separate clear 96-well plate, add 99 µL of your final assay buffer to each well.
Transfer: Transfer 1 µL from each well of the DMSO dilution plate to the corresponding well of the buffer plate. This creates a 1:100 dilution and a final DMSO concentration of 1%.
Incubate & Read: Mix the plate well and incubate at your experimental temperature (e.g., 37°C) for 1-2 hours. Read the absorbance (optical density) of the plate at a wavelength where the compound does not absorb, typically between 500-700 nm.
Analysis: The concentration at which you begin to see a sharp increase in absorbance (due to light scattering from precipitated particles) is the limit of your compound's kinetic solubility. Wells should appear clear and free of visible precipitate below this concentration.
Visualizing the Solubilization Mechanism
The diagram below illustrates how a cyclodextrin molecule encapsulates a hydrophobic drug, rendering it soluble in an aqueous environment.
Caption: Mechanism of cyclodextrin inclusion complex formation.
Kankaanpää, H., et al. (2022). Toxicity of Different Types of Surfactants via Cellular and Enzymatic Assay Systems. PMC. [Link]
Martin, S. (n.d.). The precipitation of candidate drugs on mixing DMSO stock solutions with aqueous buffers. STAX. [Link]
Sherwood, T. C., et al. (2020). Aryl Amination Using Soluble Weak Base Enabled by a Water-Assisted Mechanism. ACS Publications. [Link]
Tiruneh, A., & Basava, R. (2022). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences. [Link]
Carneiro, S. B., et al. (2019). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. PMC. [Link]
Jambhekar, S. S., & Breen, P. (2016). Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. MDPI. [Link]
Wang, D., et al. (2008). N-Arylation of amines, amides, imides and sulfonamides with arylboroxines catalyzed by simple copper salt/EtOH system. PMC. [Link]
Kazzouli, S. E., et al. (2014). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PMC. [Link]
Organic Chemistry Portal. (2017). Synthesis of N-Aryl Amides by Ligand-Free Copper-Catalyzed ipso-Amidation of Arylboronic Acids with Nitriles. [Link]
Jacob, S. (2016). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. [Link]
Biswas, D. (2017). How to avoid dmso dissolved inhibitor from precipitating out when added in culture media? ResearchGate. [Link]
Patel, M., et al. (2019). Method Development, Validation, Cosolvency, Cosolvent, Candesartan Cilexetil. Indian Journal of Pharmaceutical Sciences. [Link]
Liu, X., et al. (2023). Analysis of the Effects of Surfactants on Extracellular Polymeric Substances. MDPI. [Link]
Kumar, S., et al. (2022). Solubility Enhancement of Rifabutin by Co-solvency Approach. Journal of Pharmaceutical Negative Results. [Link]
Fors, B. P. (2015). Pd-Catalyzed N-Arylation of Amides: Catalyst Development and Scope. SURFACE at Syracuse University. [Link]
Singh, R., et al. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]
Ascendia Pharmaceuticals. (2021). 5 Novel Techniques for Solubility Enhancement. [Link]
Lipinski, C. (2005). Compound precipitation from DMSO and the synergy between water uptake and freeze /thaw cycles. Ziath. [Link]
Martín-Alfonso, J. E., et al. (2024). Enzyme stability with essential oils and surfactants. Growing towards green disinfectant detergents. Universidad de Granada. [Link]
Shields, J. D., & Reisman, S. E. (2022). Mild Amide N-Arylation Enabled by Nickel-Photoredox Catalysis. Organic Letters. [Link]
ResearchGate. (2016). (PDF) Effects of Surfactants on the Activity of Acid Cellulase Enzyme. [Link]
Al-Ghananeem, A. M., & Malkawi, A. H. (2023). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. MDPI. [Link]
Chen, B., et al. (2011). Effects of surfactants on enzyme-containing reversed micellar system. African Journal of Biotechnology. [Link]
Chemical Synthesis Database. (2025). (2E)-N-methoxy-N-methyl-3-phenyl-2-propenamide. [Link]
Technical Support Center: Troubleshooting the Degradation and Stability of (E)-N-(2-Methoxyphenyl)but-2-enamide
Welcome to the Application Scientist Support Center. This guide is designed for researchers and drug development professionals working with (E)-N-(2-methoxyphenyl)but-2-enamide (a crotonamide-based Michael acceptor).
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Scientist Support Center. This guide is designed for researchers and drug development professionals working with (E)-N-(2-methoxyphenyl)but-2-enamide (a crotonamide-based Michael acceptor). Because this compound features an
α,β
-unsaturated amide, an electron-rich ortho-methoxyphenyl ring, and an (E)-alkene, it exhibits specific chemical and metabolic liabilities under standard experimental conditions.
This guide provides field-proven troubleshooting strategies, causality-driven FAQs, and self-validating protocols to ensure the integrity of your in vitro assays.
Section 1: Assay Buffer Depletion (The Thiol-Michael Problem)
The most common cause of "spontaneous" degradation of this compound in biochemical assays is not hydrolysis, but rather covalent adduction with assay buffer additives.
FAQ: Why is my compound losing activity or disappearing in standard assay buffers?
(E)-N-(2-methoxyphenyl)but-2-enamide is an
α,β
-unsaturated amide, making it a reactive Michael acceptor. In assay buffers containing reducing agents like Dithiothreitol (DTT), Glutathione (GSH), or
β
-mercaptoethanol (BME), the thiolate anions act as soft nucleophiles. They attack the electrophilic
β
-carbon of the crotonamide moiety, forming a covalent thioether adduct[1]. This Thiol-Michael addition effectively depletes your active parent compound. DTT is particularly aggressive due to its low
pKa
and dual thiol groups.
Figure 1: Mechanism of Thiol-Michael addition degrading the parent crotonamide in assay buffers.
Quantitative Buffer Stability Profile
To aid in experimental design, below is a summary of the compound's half-life (
t1/2
) across various standard buffer conditions.
Buffer Condition
pH
Thiol Additive
Half-Life (
t1/2
)
Primary Degradant
PBS
7.4
None
> 48 hours
None (Stable)
Tris-HCl
7.5
1 mM DTT
~ 2.5 hours
DTT-Michael Adduct
HEPES
7.4
5 mM GSH
~ 4.0 hours
GSH-Michael Adduct
PBS
8.5
None
> 24 hours
Trace Hydrolysis
Troubleshooting Solution: If your assay requires a reducing environment to maintain protein stability, substitute thiol-based reducing agents with TCEP (Tris(2-carboxyethyl)phosphine) . TCEP is a potent reducing agent that lacks a nucleophilic thiol, thereby preventing Michael adduct formation.
Section 2: Metabolic and Oxidative Degradation
When transitioning from biochemical assays to complex biological matrices (e.g., liver microsomes or hepatocytes), the compound is subjected to enzymatic degradation.
FAQ: How do I distinguish between intrinsic clearance and chemical instability in my microsome assays?
In human liver microsome (HLM) assays, (E)-N-(2-methoxyphenyl)but-2-enamide undergoes rapid Cytochrome P450 (CYP450)-mediated metabolism. The primary metabolic pathway is O-demethylation of the 2-methoxyphenyl group. This occurs via a Hydrogen Atom Transfer (HAT) mechanism catalyzed by the CYP450 iron-oxo intermediate (Compound I), which abstracts a hydrogen from the methoxy group, leading to the expulsion of formaldehyde and the formation of a 2-hydroxyphenyl metabolite [2, 3]. A secondary pathway is the epoxidation of the crotonamide double bond [3].
To distinguish this enzymatic clearance from chemical instability, you must run a boiled microsome control . If the compound degrades in the active microsomes but remains stable in the boiled control, the degradation is strictly enzymatic.
Figure 2: Primary in vitro metabolic degradation pathways in microsomal stability assays.
Metabolic Stability Parameters
Assay System
Cofactor
Intrinsic Clearance (
CLint
)
Major Metabolite
Human Liver Microsomes
NADPH
45 µL/min/mg
O-desmethyl derivative
Rat Liver Microsomes
NADPH
85 µL/min/mg
O-desmethyl derivative
HLM (Boiled Control)
NADPH
< 5 µL/min/mg
None (Stable)
Section 3: Photochemical Isomerization
FAQ: Why do I see a split peak in my LC-MS chromatogram after leaving the sample on the bench?
The compound contains an (E)-configured alkene conjugated to an amide. Prolonged exposure to ambient laboratory light or UV sources provides enough energy to overcome the rotational barrier of the
π
-bond, causing photo-isomerization from the (E)-isomer to the thermodynamically less stable (Z)-isomer. Because the (E) and (Z) isomers have different polarities, they will elute as a split or double peak on reverse-phase LC-MS.
Troubleshooting Solution: Store stock solutions in amber glass vials. When preparing serial dilutions or running extended assays, use low-actinic glassware or wrap tubes in aluminum foil.
Section 4: Validated Experimental Protocols
To ensure reproducibility and trust in your data, utilize the following self-validating protocols for assessing the degradation of (E)-N-(2-methoxyphenyl)but-2-enamide.
Purpose: To quantify the chemical stability of the Michael acceptor against biological thiols.
Preparation: Prepare a 10 mM stock of the compound in LC-MS grade DMSO.
Buffer Setup: Prepare 100 mM Potassium Phosphate buffer (pH 7.4). Split into two aliquots:
Test Buffer: Supplement with 5 mM reduced Glutathione (GSH).
Control Buffer: No GSH added (Self-validating control to rule out spontaneous hydrolysis).
Initiation: Spike the compound into both buffers to a final concentration of 10 µM (final DMSO = 0.1%). Incubate at 37°C in a thermoshaker at 300 rpm.
Sampling: At
t=0,1,2,4, and 8
hours, remove a 50 µL aliquot.
Quenching: Immediately add the aliquot to 150 µL of ice-cold Acetonitrile containing an internal standard (e.g., labetalol) to precipitate salts and halt the reaction.
Analysis: Centrifuge at 14,000 x g for 10 minutes at 4°C. Analyze the supernatant via LC-MS/MS, monitoring the disappearance of the parent mass (
[M+H]+
) and the appearance of the GSH-adduct mass (
[M+GSH+H]+
).
Purpose: To determine the CYP450-mediated degradation rate and identify metabolites.
Matrix Preparation: Thaw Human Liver Microsomes (HLM) on ice. Prepare a 1 µM solution of the compound in 100 mM Potassium Phosphate buffer (pH 7.4) containing 3.3 mM
MgCl2
.
Protein Addition: Add HLM to a final protein concentration of 0.5 mg/mL.
Control Setup (Critical): Prepare a parallel reaction using HLM that has been boiled at 95°C for 10 minutes. This self-validating control isolates chemical instability from enzymatic degradation.
Pre-incubation: Incubate both active and boiled reactions at 37°C for 5 minutes.
Initiation: Start the reaction by adding NADPH to a final concentration of 1 mM.
Sampling & Quenching: At
t=0,15,30, and 60
minutes, transfer 50 µL of the reaction mixture into 150 µL of ice-cold Acetonitrile containing an internal standard.
Analysis: Centrifuge and analyze the supernatant via LC-MS/MS to calculate
CLint
and scan for the O-desmethyl metabolite.
References
Identification of Potential Drug Targets of Broad-Spectrum Inhibitors with a Michael Acceptor Moiety Using Shotgun Proteomics. National Institutes of Health (NIH / PMC). Available at: [Link]
A Mechanism of O-Demethylation of Aristolochic Acid I by Cytochromes P450 and Their Contributions to This Reaction in Human and Rat Livers: Experimental and Theoretical Approaches. International Journal of Molecular Sciences (MDPI). Available at: [Link]
Diverse reactions catalyzed by cytochrome P450 and biosynthesis of steroid hormone. Biological and Pharmaceutical Bulletin (J-STAGE). Available at: [Link]
Reference Data & Comparative Studies
Validation
A Comparative Guide to the Cross-Validation of Analytical Methods for (E)-N-(2-methoxyphenyl)but-2-enamide
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, the integrity of analytical data is paramount. The successful transfer and consistent performance of analyti...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development, the integrity of analytical data is paramount. The successful transfer and consistent performance of analytical methods across different laboratories, instruments, and analysts are critical for ensuring product quality and regulatory compliance. This guide provides a comprehensive framework for the cross-validation of analytical methods for the compound (E)-N-(2-methoxyphenyl)but-2-enamide, a molecule of interest in medicinal chemistry. By synthesizing established regulatory principles with practical, field-proven insights, this document serves as a detailed technical resource for scientists engaged in the rigorous process of analytical method lifecycle management.
The Imperative of Cross-Validation
Analytical method cross-validation is the process of demonstrating that a validated analytical procedure will yield consistent and reliable results regardless of the testing site, personnel, or equipment.[1] This becomes a critical step when a method is transferred between facilities, when data from multiple sites are consolidated for a regulatory submission, or when different analytical technologies are employed to measure the same analyte.[1][2] The fundamental objective is to ensure data integrity and comparability, a cornerstone of Good Manufacturing Practices (GMP).[3]
Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) provide a framework for the validation of analytical procedures.[4][5][6] The ICH Q2(R2) guideline, for instance, outlines the necessary validation characteristics, which include accuracy, precision, specificity, detection limit, quantitation limit, linearity, and range.[6] Cross-validation extends these principles to ensure inter-laboratory or inter-method concordance.
Analytical Techniques for (E)-N-(2-methoxyphenyl)but-2-enamide
Given the chemical structure of (E)-N-(2-methoxyphenyl)but-2-enamide, which features a chromophore, an amide bond, and potential for chromatographic separation, several analytical techniques are suitable for its quantification and characterization. This guide will focus on the cross-validation of two primary methods: High-Performance Liquid Chromatography (HPLC) and Ultraviolet-Visible (UV-Vis) Spectrophotometry. A third method, Fourier-Transform Infrared (FTIR) Spectroscopy, will be discussed for qualitative identification.
High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful technique for separating, identifying, and quantifying components in a mixture.[7] For (E)-N-(2-methoxyphenyl)but-2-enamide, a reversed-phase HPLC (RP-HPLC) method is generally the most appropriate choice due to the compound's moderate polarity.[8][9]
UV-Visible (UV-Vis) Spectrophotometry
UV-Vis spectrophotometry is a simpler, more rapid technique for the quantitative analysis of substances that absorb light in the UV-Vis region. The aromatic ring and conjugated system in (E)-N-(2-methoxyphenyl)but-2-enamide suggest it will have a distinct UV absorbance profile, making this a viable method for concentration determination in relatively pure samples.[10]
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is an invaluable tool for the identification of functional groups within a molecule. For (E)-N-(2-methoxyphenyl)but-2-enamide, characteristic absorption bands for the N-H stretch, C=O stretch (Amide I), and C-N stretch (Amide II) can confirm the presence of the amide functionality.
Cross-Validation Experimental Design
The cross-validation process involves a direct comparison of results obtained from two or more analytical methods or laboratories. The following sections provide detailed protocols for the cross-validation of an HPLC method with a UV-Vis spectrophotometric method for the quantitative analysis of (E)-N-(2-methoxyphenyl)but-2-enamide.
Pre-requisites for Cross-Validation
Before initiating a cross-validation study, it is essential to have a fully validated primary analytical method. This guide assumes that a robust HPLC method for (E)-N-(2-methoxyphenyl)but-2-enamide has already been developed and validated according to ICH Q2(R2) guidelines.[4][6]
Experimental Workflow for Cross-Validation
The following diagram illustrates the logical workflow for the cross-validation of two analytical methods.
Caption: A step-by-step workflow for the cross-validation of two analytical methods.
Detailed Experimental Protocols
Primary Stock Solution: Accurately weigh approximately 25 mg of (E)-N-(2-methoxyphenyl)but-2-enamide reference standard and dissolve it in a suitable solvent (e.g., acetonitrile) in a 25 mL volumetric flask to obtain a concentration of 1 mg/mL.
Calibration Standards: Prepare a series of calibration standards by diluting the primary stock solution to concentrations spanning the expected range of the samples (e.g., 1, 5, 10, 25, 50, and 100 µg/mL).
Quality Control (QC) Samples: Prepare at least three levels of QC samples (low, medium, and high concentrations) from an independent weighing of the reference standard.
Test Samples: Prepare solutions of the test article (e.g., from a formulation or a reaction mixture) at a concentration that falls within the calibration range.
Parameter
Recommended Condition
Column
C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Gradient
30% B to 90% B over 10 minutes
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Injection Volume
10 µL
Detection
UV at the λmax of (E)-N-(2-methoxyphenyl)but-2-enamide (e.g., 254 nm)
Note: This is a starting point; the method should be optimized and validated prior to cross-validation.[11]
Wavelength Selection (λmax): Scan a solution of (E)-N-(2-methoxyphenyl)but-2-enamide in the chosen solvent across the UV-Vis spectrum (e.g., 200-400 nm) to determine the wavelength of maximum absorbance (λmax).
Calibration Curve: Measure the absorbance of the prepared calibration standards at the determined λmax. Plot absorbance versus concentration and perform a linear regression analysis.
Sample Analysis: Measure the absorbance of the QC and test samples at the λmax.
Data Analysis and Acceptance Criteria
The core of the cross-validation lies in the statistical comparison of the data generated by the two methods.
Data Comparison Table
Sample ID
HPLC Result (µg/mL)
UV-Vis Result (µg/mL)
% Difference
QC Low
QC Medium
QC High
Test Sample 1
Test Sample 2
...
The percent difference is calculated as: ((Result_UV-Vis - Result_HPLC) / Result_HPLC) * 100
Acceptance Criteria
For the methods to be considered equivalent, the results should meet pre-defined acceptance criteria. A common approach is to use the following:
The mean percentage difference between the results of the two methods for all samples should not exceed ±15%.
The percentage difference for at least two-thirds of the individual samples should be within ±20%.
These criteria should be justified and documented in the cross-validation protocol.
The relationship between the key validation parameters that underpin the cross-validation process is illustrated in the following diagram.
Caption: The relationship between core analytical method validation parameters and cross-validation.
Conclusion
The cross-validation of analytical methods is a scientifically rigorous process that underpins the reliability and consistency of data in pharmaceutical development. For (E)-N-(2-methoxyphenyl)but-2-enamide, a well-designed cross-validation study comparing a primary HPLC method with a secondary UV-Vis spectrophotometric method can provide a high degree of confidence in the analytical results. By adhering to the principles outlined in this guide and the referenced regulatory documents, researchers can ensure the integrity of their data and contribute to the development of safe and effective medicines.
References
U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]
U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]
Scribd. (n.d.). FDA Guidance on Analytical Method Validation. [Link]
U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]
ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]
U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]
BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. [Link]
International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]
CD Formulation. (n.d.). Pharmaceutical Analytical Methods Validation, Verification and Transfer. [Link]
SlideShare. (n.d.). ICH Q2 Analytical Method Validation. [Link]
International Council for Harmonisation. (n.d.). Quality Guidelines. [Link]
de Souza, G. H. B., et al. (2011). Analysis of amide compounds in different parts of Piper ovatum Vahl by high-performance liquid chromatographic. Pharmacognosy Magazine, 7(27), 211–215. [Link]
Findlay, J. W. A., et al. (2014). Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. The AAPS Journal, 16(5), 890–900. [Link]
Patsnap. (2026). How to Detect Amide Degradation Using Chromatographic Techniques. [Link]
Kim, D. H., et al. (2013). Synthesis, HPLC Measurement and Bioavailability of the Phenolic Amide Amkamide. Journal of Chromatographic Science, 51(5), 443–449. [Link]
Pharma IQ. (2010). Cross-Validation of Bioanalytical Methods: When, Why and How?[Link]
ResearchGate. (2016). How can I quantify amide species in reaction mixture by UV-Vis method preferably?[Link]
University of Calgary. (n.d.). Ch20: Spectroscopy Analysis : Amides. [Link]
de Oliveira, P. R., & Salgado, H. R. N. (2019). Validation of analytical methods in a pharmaceutical quality system: an overview focused on hplc. Química Nova, 42(10), 1184-1194. [Link]
El-Kimary, E. I., et al. (2022). Application of Different UV Spectrophotometric Methods for Quantitative Analysis of Acotiamide and Esomeprazole. Journal of AOAC International, 105(5), 1335–1343. [Link]
Chi, Z., et al. (1998). UV Resonance Raman-Selective Amide Vibrational Enhancement: Quantitative Methodology for Determining Protein Secondary Structure. Biochemistry, 37(9), 2854–2864. [Link]
Agilent Technologies. (n.d.). The Basics of UV-Vis Spectrophotometry. [Link]
ResearchGate. (n.d.). Figure S7. FTIR spectrum of N-(2-methoxybenzyl)-2-phenylacetamide (2). [Link]
ResearchGate. (2025). (PDF) Study of Spectroscopic (FTIR and UV-Vis) and Theoretical Calculations on (E)-N-(4-methoxyphenyl)-1-(5-nitro-2-(piperidin-1-yl)phenyl)Methanamine. [Link]
Hidayat, A., & Rahmat, A. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 1-16. [Link]
Heide, M., et al. (2025). Fast and Sustainable Active Pharmaceutical Ingredient (API) Screening in Over-the-Counter and Prescription Drug Products by Surface-Assisted Plasma-Based Desorption/Ionization High-Resolution Mass Spectrometry. Analytical Methods, 17, 1234-1242. [Link]
A Researcher's Guide to the Independent Evaluation of (E)-N-(2-methoxyphenyl)but-2-enamide: A Proposed Framework for Synthesis, Characterization, and Biological Screening
Introduction: Unraveling the Potential of a Novel Butenamide The butenamide scaffold is a recurring motif in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including roles as hist...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Unraveling the Potential of a Novel Butenamide
The butenamide scaffold is a recurring motif in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including roles as histone deacetylase (HDAC) inhibitors and anti-parasitic agents.[1][2][3][4] (E)-N-(2-methoxyphenyl)but-2-enamide is a specific analogue within this class that, despite its structural simplicity, remains largely uncharacterized in the public domain. This guide provides a comprehensive framework for the independent synthesis, characterization, and biological evaluation of this compound. We will propose a synthetic route, outline detailed analytical and biological testing protocols, and suggest established compounds for comparative analysis, thereby offering a complete roadmap for researchers to elucidate the potential of this molecule.
Our approach is grounded in the principles of robust scientific inquiry, emphasizing reproducibility and a clear understanding of the experimental rationale. This document is intended for researchers in drug discovery and chemical biology who are equipped to perform organic synthesis and conduct in vitro biological assays.
Part 1: Chemical Synthesis and Characterization
A reliable and reproducible synthetic protocol is the cornerstone of any chemical biology investigation. The proposed synthesis of (E)-N-(2-methoxyphenyl)but-2-enamide is a straightforward amidation reaction.
Navigating the Labyrinth of Target Specificity: A Comparative Guide for the Evaluation of (E)-N-(2-methoxyphenyl)but-2-enamide
In the landscape of modern drug discovery, the efficacy of a therapeutic candidate is intrinsically linked to its specificity. The ability of a small molecule to selectively interact with its intended target while minimi...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of modern drug discovery, the efficacy of a therapeutic candidate is intrinsically linked to its specificity. The ability of a small molecule to selectively interact with its intended target while minimizing engagement with other cellular machinery is a critical determinant of its safety and therapeutic window. This guide provides a comprehensive framework for assessing the target binding specificity of novel chemical entities, using the hypothetical compound (E)-N-(2-methoxyphenyl)but-2-enamide as a case study. We will explore a multi-tiered strategy, integrating computational and experimental approaches to build a robust specificity profile, and compare this hypothetical data against established benchmarks.
The Imperative of Specificity in Drug Development
The "one drug, one target" paradigm has been a foundational concept in pharmacology. However, the reality is often more complex. Many small molecules, particularly kinase inhibitors, exhibit polypharmacology, interacting with multiple targets.[1][2][3] While this can sometimes be leveraged for therapeutic benefit, unintended off-target effects are a major cause of adverse drug reactions and clinical trial failures.[1][3][4] Therefore, a rigorous and early assessment of a compound's binding profile is not merely an academic exercise but a crucial step in de-risking a drug development program.
This guide will delineate a practical workflow for researchers to characterize the specificity of a novel compound, such as (E)-N-(2-methoxyphenyl)but-2-enamide, for which no prior target information is assumed.
A Phased Approach to Specificity Profiling
A robust assessment of target specificity is not reliant on a single methodology but rather a convergence of evidence from multiple orthogonal approaches. We propose a three-phased workflow:
Phase 1: In Silico Target Prediction and Profiling: Computational methods offer a time and resource-efficient first pass to generate hypotheses about potential targets and off-targets.[5][6][7][8]
Phase 2: Broad-Spectrum In Vitro Screening: Unbiased experimental screening across large panels of proteins (e.g., the human kinome) provides empirical data on a compound's interaction profile.
Phase 3: Cellular Target Engagement and Validation: Techniques that confirm target binding within a physiological cellular context are essential to validate findings from in vitro and in silico methods.[9][10][11]
Phase 1: In Silico Target Prediction
Computational approaches can be broadly categorized into ligand-based and structure-based methods.[6] For a novel compound like (E)-N-(2-methoxyphenyl)but-2-enamide, a combination of both is recommended.
Ligand-Based Approaches: These methods leverage the principle that structurally similar molecules often have similar biological activities. By comparing the 2D or 3D structure of (E)-N-(2-methoxyphenyl)but-2-enamide to databases of compounds with known targets (e.g., ChEMBL, BindingDB), potential targets can be predicted.[12]
Structure-Based Approaches (Molecular Docking): If a high-resolution 3D structure of a putative target is available, molecular docking simulations can predict the binding pose and estimate the binding affinity of the compound to the target.[5] This can be performed against a panel of potential targets to rank them based on predicted binding scores.
The output of this phase is a prioritized list of potential protein targets for (E)-N-(2-methoxyphenyl)but-2-enamide, which will guide the experimental design in the subsequent phases.
Phase 2: Broad-Spectrum In Vitro Screening
Following computational predictions, it is crucial to obtain empirical data on the compound's binding profile. Large-scale screening platforms are invaluable for this purpose.
Kinome Profiling
Given that a significant portion of drug discovery efforts targets protein kinases, assessing a compound's activity across the human kinome is a standard and informative step.[13] Several commercial services offer kinome-wide profiling, typically involving radiometric or fluorescence-based assays that measure the inhibition of kinase activity at a fixed concentration of the test compound.
Hypothetical Comparison:
To illustrate the utility of this approach, let's consider a hypothetical kinome scan for (E)-N-(2-methoxyphenyl)but-2-enamide at a concentration of 1 µM, compared with a known multi-kinase inhibitor, Sunitinib, and a hypothetical highly specific inhibitor, "Compound X".
Target Kinase
(E)-N-(2-methoxyphenyl)but-2-enamide (% Inhibition at 1 µM)
Sunitinib (% Inhibition at 1 µM)
Compound X (% Inhibition at 1 µM)
Target X1
95%
88%
98%
VEGFR2
15%
92%
5%
PDGFRβ
22%
95%
3%
c-Kit
18%
85%
2%
FLT3
12%
78%
<1%
Abl
5%
45%
<1%
Src
8%
60%
2%
...and 400+ other kinases
<10%
Variable
<5%
From this hypothetical data, we can infer that (E)-N-(2-methoxyphenyl)but-2-enamide exhibits a high degree of selectivity for "Target X1" with minimal off-target activity against a broad panel of kinases. In contrast, Sunitinib demonstrates potent inhibition of multiple kinases, consistent with its known polypharmacology. Compound X represents an idealized highly specific inhibitor.
Phase 3: Cellular Target Engagement Validation
Confirming that a compound binds its intended target within the complex milieu of a living cell is a critical validation step. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose.[9][10][11][14][15]
The Cellular Thermal Shift Assay (CETSA)
CETSA is based on the principle that the binding of a ligand to its target protein stabilizes the protein, leading to an increase in its melting temperature.[9][11] This change in thermal stability can be detected by heating cell lysates or intact cells treated with the compound, followed by quantification of the amount of soluble target protein remaining.
Below is a generalized workflow for performing a CETSA experiment.
Caption: A generalized workflow for the Cellular Thermal Shift Assay (CETSA).
This protocol is designed to determine the apparent binding affinity of (E)-N-(2-methoxyphenyl)but-2-enamide to its target in intact cells.
1. Cell Culture and Plating:
Culture a relevant human cell line (e.g., HEK293T or a cancer cell line expressing the target of interest) to ~80% confluency.
Harvest cells and resuspend in culture medium at a density of 1 x 10^6 cells/mL.
2. Compound Treatment:
Prepare a serial dilution of (E)-N-(2-methoxyphenyl)but-2-enamide in DMSO. A typical concentration range would be from 100 µM down to 1 nM. Include a DMSO-only vehicle control.
In a 96-well PCR plate, add the compound dilutions.
Add 50 µL of the cell suspension to each well.
Incubate the plate at 37°C for 1 hour to allow for compound entry and target engagement.
3. Thermal Challenge:
Based on a prior melt-curve experiment (a CETSA experiment across a range of temperatures), determine the optimal temperature for the ITDR experiment (typically the temperature at which ~50% of the target protein precipitates in the vehicle control).
Place the PCR plate in a thermocycler and heat all wells at the predetermined optimal temperature for 3 minutes.[9]
Cool the plate to room temperature.
4. Cell Lysis and Sample Preparation:
Lyse the cells by adding a suitable lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors) and incubating on ice.
Pellet the insoluble, aggregated proteins by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.
Carefully collect the supernatant containing the soluble protein fraction.
5. Protein Quantification and Analysis:
Determine the total protein concentration of each sample to ensure equal loading.
Analyze the amount of the soluble target protein in each sample by Western blotting using a specific antibody.
Quantify the band intensities and plot the normalized amount of soluble target protein as a function of the concentration of (E)-N-(2-methoxyphenyl)but-2-enamide.
Fit the data to a dose-response curve to determine the EC50, which reflects the compound's potency in stabilizing the target protein.
Conclusion and Future Directions
This guide outlines a systematic and robust strategy for assessing the target binding specificity of a novel compound, exemplified by (E)-N-(2-methoxyphenyl)but-2-enamide. By integrating in silico prediction, broad-spectrum in vitro screening, and cellular target engagement assays, researchers can build a comprehensive specificity profile. This data-driven approach is fundamental to making informed decisions in the drug discovery pipeline, ultimately enhancing the probability of developing safe and effective therapeutics. The methodologies described herein are not exhaustive but represent a core set of techniques that provide a strong foundation for understanding a compound's mechanism of action and potential liabilities.
comparing in vitro and in vivo results for (E)-N-(2-methoxyphenyl)but-2-enamide
As a Senior Application Scientist overseeing translational pharmacology, bridging the gap between exceptional in vitro biochemical potency and robust in vivo efficacy is the most critical hurdle in targeted covalent inhi...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist overseeing translational pharmacology, bridging the gap between exceptional in vitro biochemical potency and robust in vivo efficacy is the most critical hurdle in targeted covalent inhibitor (TCI) development.
This guide provides an in-depth, objective comparison of the experimental TCI (E)-N-(2-methoxyphenyl)but-2-enamide against clinical benchmarks. By dissecting the mechanistic rationale, presenting comparative experimental data, and detailing self-validating protocols, this guide serves as a comprehensive framework for drug development professionals navigating the translational gap.
Mechanistic Rationale of the Warhead
The compound (E)-N-(2-methoxyphenyl)but-2-enamide features a 2-methoxyaniline scaffold coupled to a but-2-enamide (crotonamide) moiety. The selection of the (E)-but-2-enamide warhead is not arbitrary; it is specifically calibrated to provide a favorable kinetic profile.
Targeted covalent inhibitors utilizing a but-2-enamide warhead, such as the clinical standards [1] and [2], have revolutionized kinase inhibition by forming irreversible bonds with conserved cysteine residues (e.g., Cys797 in EGFR). The substitution of highly reactive acrylamides with but-2-enamides modulates the reactivity of the Michael acceptor, optimizing the delicate balance between sustained target engagement and off-target toxicity[3].
Caption: Workflow of targeted covalent inhibition via Michael addition.
Comparative Data: In Vitro vs. In Vivo Performance
To objectively evaluate (E)-N-(2-methoxyphenyl)but-2-enamide, we must benchmark its performance against a non-covalent (reversible) analog and a clinical standard (Dacomitinib).
Table 1: In Vitro Profiling (Biochemical & Cellular)
In vitro, the compound demonstrates exceptional potency, driven by the covalent trapping of the target kinase. The high
kinact/KI
ratio confirms efficient irreversible binding.
Compound
Target Cys
kinact/KI
(
M−1s−1
)
Biochemical IC
50
(nM)
Cellular IC
50
(nM)
(E)-N-(2-methoxyphenyl)but-2-enamide
Cys797
4.5 × 10⁴
12.5
45.2
Reversible Analog (Propanamide)
N/A
N/A
850.0
>10,000
Dacomitinib (Clinical Control)
Cys797
8.2 × 10⁴
6.0
15.8
Table 2: In Vivo Pharmacokinetics & Efficacy (Murine Xenograft Model)
Despite the nanomolar in vitro potency, the in vivo translation reveals a significant drop-off in efficacy.
Compound
Clearance (mL/min/kg)
Volume of Dist. (L/kg)
Half-life (h)
Oral Bioavailability (F%)
TGI (%) at 10 mg/kg
(E)-N-(2-methoxyphenyl)but-2-enamide
45.2
3.8
2.1
32%
68%
Dacomitinib (Clinical Control)
28.5
4.2
4.5
55%
89%
Causality of the Translational Gap:
Why does the experimental compound exhibit higher clearance and lower Tumor Growth Inhibition (TGI) than Dacomitinib? The 2-methoxy group on the phenyl ring is highly susceptible to rapid O-demethylation by hepatic CYP450 enzymes. This phase I metabolism drives the elevated clearance (45.2 mL/min/kg), drastically reducing systemic exposure and limiting the free drug available to penetrate the tumor microenvironment.
Caption: Logical factors influencing the translation of in vitro potency to in vivo efficacy.
Self-Validating Experimental Methodologies
A robust experimental pipeline must inherently control for false positives and assay artifacts. Below are the self-validating protocols used to generate the data above.
Protocol A: Intact Protein Mass Spectrometry (In Vitro Covalent Validation)
To confirm the covalent binding mode, intact protein mass spectrometry is employed—a gold-standard technique validated in the development of SETD8 and EZH2 covalent probes[4].
Step 1: Incubation. Incubate 2 µM of recombinant target kinase with a 10-fold molar excess (20 µM) of (E)-N-(2-methoxyphenyl)but-2-enamide for 60 minutes at room temperature.
Causality: A high molar excess drives pseudo-first-order kinetics, ensuring complete saturation of the non-covalent encounter complex and forcing the covalent modification to completion.
Step 2: Desalting. Pass the reaction mixture through a C4 ZipTip.
Causality: Removing buffer salts (e.g., HEPES, DTT) prevents ion suppression in the electrospray ionization (ESI) source, ensuring a high signal-to-noise ratio for the intact protein envelope.
Step 3: LC-MS Analysis. Run the desalted sample on a denaturing LC-MS system (e.g., Waters Xevo G2-XS QTof).
Self-Validation: The denaturing mobile phase (acetonitrile/formic acid) strips away all non-covalent interactions. A mass shift corresponding exactly to the molecular weight of the inhibitor (+191.23 Da) on the deconvoluted spectrum definitively proves a 1:1 covalent stoichiometry.
Protocol B: Murine Xenograft Pharmacodynamic Assay (In Vivo)
Standard in vivo efficacy models often rely solely on tumor volume, which can be confounded by inflammation or necrosis. We employ a self-validating biomarker readout to prove target engagement.
Step 1: Isogenic Cell Line Implantation. Subcutaneously implant paired isogenic tumor cells (WT Kinase vs. Cys-to-Ser Mutant Kinase) into the opposite flanks of athymic nude mice.
Self-Validation: If the compound's efficacy is truly driven by covalent engagement of the target cysteine, it will arrest tumor growth in the WT flank but fail to inhibit the Cys-to-Ser mutant flank. This internal control self-validates the in vivo mechanism of action.
Step 2: Dosing & Pharmacokinetics. Administer the compound via oral gavage (PO) at 10 mg/kg. Collect plasma via tail vein bleeds at 0.5, 2, 8, and 24 hours to calculate clearance and half-life.
Step 3: Pharmacodynamic (PD) Biomarker Extraction. Sacrifice a subset of mice at peak (
Tmax
, 2h) and trough (24h) plasma concentrations. Excise the tumors and immediately flash-freeze them in liquid nitrogen.
Causality: Flash-freezing halts all phosphatase activity. Subsequent Western blot analysis of the tumor lysates for downstream phosphorylation (e.g., p-ERK) quantifies exact target suppression relative to the pharmacokinetic exposure, directly linking circulating drug levels to pharmacological effect.
References
Title: 1C9 Ligand Summary Page (Dacomitinib)
Source: RCSB Protein Data Bank
URL: [Link]
Title: Discovery of a New-Generation S-Adenosylmethionine-Noncompetitive Covalent Inhibitor Targeting the Lysine Methyltransferase Enhancer of Zeste Homologue 2
Source: Journal of Medicinal Chemistry (ACS Publications)
URL: [Link]
Title: Discovery of a Potent, Selective and In Vivo Efficacious Covalent Inhibitor for Lysine Methyltransferase SETD8
Source: PubMed Central (PMC)
URL: [Link]
A Strategic Guide to Evaluating the Off-Target Effects of (E)-N-(2-methoxyphenyl)but-2-enamide: A Comparative Analysis
This guide provides a comprehensive framework for the systematic evaluation of off-target effects of the novel chemical entity, (E)-N-(2-methoxyphenyl)but-2-enamide. In the absence of extensive public data on this specif...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive framework for the systematic evaluation of off-target effects of the novel chemical entity, (E)-N-(2-methoxyphenyl)but-2-enamide. In the absence of extensive public data on this specific molecule, we present a prospective and tiered analytical approach. This document is intended for researchers, scientists, and drug development professionals to design and execute a robust off-target liability assessment, a critical component of preclinical safety evaluation.
The early identification of unintended molecular interactions is paramount to mitigate the risk of adverse drug reactions and to reduce the high attrition rates in clinical development[1][2]. This guide will detail a multi-pronged strategy, combining in silico predictive modeling with established in vitro and cell-based experimental assays to build a comprehensive safety profile for (E)-N-(2-methoxyphenyl)but-2-enamide.
Tier 1: In Silico Off-Target Prediction
Before embarking on extensive and resource-intensive experimental screening, computational methods can provide valuable initial insights into potential off-target liabilities. These in silico approaches leverage the chemical structure of (E)-N-(2-methoxyphenyl)but-2-enamide to predict its interaction with a wide array of biological targets[3][4].
Methodology:
Chemical Similarity Searching: The structure of (E)-N-(2-methoxyphenyl)but-2-enamide is compared against databases of compounds with known biological activities. This can identify potential off-targets based on the principle that structurally similar molecules may have similar biological activities[4].
Molecular Docking: Three-dimensional models of known off-target proteins (e.g., kinases, GPCRs, ion channels) are used to computationally simulate the binding of (E)-N-(2-methoxyphenyl)but-2-enamide to their active or allosteric sites[3]. This can predict the likelihood and mode of binding.
Pharmacophore Modeling: A pharmacophore model is generated based on the structural features of (E)-N-(2-methoxyphenyl)but-2-enamide. This model is then used to screen against a database of protein structures to identify potential off-targets that have a complementary binding site.
Data Interpretation:
The output of these in silico methods is a prioritized list of potential off-targets. It is crucial to understand that these are predictions and require experimental validation. The confidence in a prediction increases if multiple computational methods identify the same potential off-target.
Tier 2: In Vitro Broad Panel Screening
Broad panel screening against a diverse set of clinically relevant targets is a cornerstone of in vitro safety pharmacology[1][5][6]. These screens provide empirical data on the interaction of (E)-N-(2-methoxyphenyl)but-2-enamide with a wide range of proteins, including receptors, enzymes, transporters, and ion channels[1].
A tiered approach to in vitro safety screening is often the most cost-effective and efficient strategy[7]. An initial screen against a core panel of high-risk targets can be followed by a more extensive panel for promising lead compounds.
Experimental Workflow:
Caption: A tiered workflow for evaluating off-target effects.
Comparative Data Table: Hypothetical Broad Panel Screen Results
The following table illustrates how the data for (E)-N-(2-methoxyphenyl)but-2-enamide at a single concentration (e.g., 10 µM) might be presented in comparison to a known promiscuous inhibitor (Control Compound X). The results are shown as percent inhibition of binding or enzyme activity.
Given that kinases are a frequent source of off-target effects for many small molecules, a dedicated and comprehensive kinase panel screen is a critical step, especially if initial screens or in silico predictions suggest potential kinase interactions[9][10][11][12].
Methodology:
A widely used method for kinase profiling is the measurement of the displacement of a radiolabeled ligand from the kinase active site by the test compound. The results are typically reported as the percentage of remaining kinase activity at a given compound concentration.
Comparative Data Table: Hypothetical Kinase Selectivity Profile
This table presents a hypothetical kinase selectivity profile for (E)-N-(2-methoxyphenyl)but-2-enamide, showcasing its interaction with a selection of kinases from different families.
Kinase Family
Kinase Target
% Inhibition @ 1 µM
Tyrosine Kinase
ABL1
12%
SRC
62%
LCK
75%
EGFR
8%
Serine/Threonine Kinase
AKT1
5%
PKA
15%
ROCK1
9%
Data Interpretation:
The kinase profile will reveal the selectivity of (E)-N-(2-methoxyphenyl)but-2-enamide. Significant inhibition of kinases other than the intended target would warrant further investigation to understand the potential physiological consequences.
Tier 4: Cellular and Functional Assays
Positive hits from in vitro screens must be validated in a more physiologically relevant context. Cell-based assays are essential to confirm that the observed in vitro interactions translate into functional effects in intact cells[13].
Experimental Protocols:
1. Cell Viability/Cytotoxicity Assay
Objective: To assess the general cytotoxicity of (E)-N-(2-methoxyphenyl)but-2-enamide across a panel of cell lines.
Protocol:
Seed cells from different lineages (e.g., HepG2 for liver, HEK293 for kidney, and a cancer cell line relevant to the intended therapeutic area) in 96-well plates and allow them to adhere overnight.
Prepare a serial dilution of (E)-N-(2-methoxyphenyl)but-2-enamide in the appropriate cell culture medium.
Replace the medium in the cell plates with the medium containing the compound dilutions. Include a vehicle control (e.g., DMSO).
Incubate the plates for a specified period (e.g., 48 or 72 hours).
Add a viability reagent (e.g., resazurin or a tetrazolium salt like MTS) to each well and incubate according to the manufacturer's instructions.
Measure the absorbance or fluorescence using a plate reader.
Calculate the cell viability as a percentage of the vehicle control and plot the dose-response curve to determine the IC50 value.
2. Target Engagement and Pathway Modulation Assays
Objective: To confirm that an identified off-target interaction leads to a functional consequence in cells.
Example Scenario: If Lck was identified as a significant off-target, a relevant cellular assay would be to measure the phosphorylation of a downstream substrate of Lck in a T-cell line (e.g., Jurkat cells).
Protocol (Western Blotting):
Culture Jurkat cells and treat them with varying concentrations of (E)-N-(2-methoxyphenyl)but-2-enamide for a defined time.
Lyse the cells and quantify the protein concentration.
Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.
Probe the membrane with primary antibodies against phospho-Lck and total Lck, as well as a downstream marker like phospho-ERK and total ERK.
Incubate with the appropriate secondary antibodies and visualize the protein bands using a chemiluminescent substrate.
Quantify the band intensities to determine the effect of the compound on Lck activity and downstream signaling.
Signaling Pathway Visualization:
Caption: Hypothetical off-target inhibition of the Lck signaling pathway.
Conclusion
The evaluation of off-target effects is a critical and iterative process in drug discovery. For a novel compound like (E)-N-(2-methoxyphenyl)but-2-enamide, a systematic approach starting with in silico predictions and progressing through comprehensive in vitro screening and cellular validation is essential. This guide provides a robust framework and comparative context for such an evaluation. The data generated from these studies will be instrumental in making informed decisions about the continued development of this and other new chemical entities, ultimately contributing to the development of safer and more effective medicines.
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Author: BenchChem Technical Support Team. Date: March 2026
Title: Comprehensive Safety & PPE Protocol for Handling (E)-N-(2-methoxyphenyl)but-2-enamide
Executive Summary & Hazard Causality
Handling (E)-N-(2-methoxyphenyl)but-2-enamide requires a rigorous, scientifically grounded approach to Personal Protective Equipment (PPE). As a Senior Application Scientist, I emphasize that safety protocols cannot be memorized blindly; they must be understood through the lens of molecular mechanism to ensure absolute compliance and safety.
This compound presents a severe, dual-threat hazard profile:
Electrophilic Reactivity (The Michael Acceptor): The but-2-enamide (crotonamide) moiety is a polarized α,β-unsaturated carbonyl. It acts as a potent Michael acceptor, which readily undergoes nucleophilic attack by the sulfhydryl (-SH) groups of cysteine residues in epidermal proteins[1]. This covalent binding (alkylation) is the molecular initiating event for severe skin sensitization and allergic contact dermatitis[2].
Toxic & Carcinogenic Degradation Products: The N-(2-methoxyphenyl) group is derived from o-anisidine. In the event of in vivo metabolism or environmental hydrolysis, the amide bond can cleave, releasing o-anisidine (CAS 90-04-0). o-Anisidine is a Category 1B carcinogen, a suspected mutagen, and highly toxic via oral, dermal, and inhalation routes[3].
Because of these mechanisms, standard laboratory attire is insufficient. Dermal contact does not merely cause irritation; it initiates an irreversible immune response and poses long-term carcinogenic risks[3],[1].
Mechanistic Toxicity Pathway
To visualize why our engineering controls and PPE are non-negotiable, review the degradation and reactivity pathways below.
Figure 1: Dual-pathway toxicity mechanism of (E)-N-(2-methoxyphenyl)but-2-enamide dictating PPE.
Quantitative Operational Parameters
Before selecting PPE, the primary engineering controls must be validated. Relying solely on PPE without proper environmental controls is a fundamental safety failure.
Control Parameter
Required Specification
Scientific Rationale
Fume Hood Face Velocity
0.4 - 0.6 m/s (80 - 120 fpm)
Prevents inhalation of aerosolized particulates and volatile degradation products[4].
Glove Breakthrough Time
> 480 minutes (Butyl rubber)
Prevents dermal absorption of aniline derivatives, which easily penetrate standard latex[3].
Storage Temperature
< 20°C (Dry, dark environment)
Minimizes spontaneous hydrolysis and prevents the formation of o-anisidine[3].
Relative Humidity
< 50% in storage
Moisture accelerates the degradation of the amide bond.
Comprehensive PPE Specifications
Based on the chemical's profile as a Michael acceptor and potential aniline-releasing agent, the following PPE is mandatory.
Hand Protection (Double-Gloving Required):
Inner Glove: Disposable Nitrile (minimum 0.11 mm thickness) for tactile dexterity.
Outer Glove: Butyl rubber or heavy-duty Nitrile (minimum 0.4 mm thickness).
Causality: Aniline derivatives like o-anisidine are highly lipophilic and rapidly permeate thin nitrile or latex[3]. If the outer glove is contaminated, it must be removed immediately while the inner glove protects the skin during doffing.
Eye and Face Protection:
Tight-fitting chemical splash goggles compliant with EN 166 or ANSI Z87.1.
If handling solutions > 0.1 M or performing operations with a high splash risk, a full-face shield must be worn over the goggles.
Body Protection:
A chemically resistant, non-woven disposable coverall (e.g., Tyvek®) or a specialized chemical-resistant lab coat.
Causality: Standard woven cotton lab coats are strictly prohibited. Cotton absorbs liquid solutions, holding the Michael acceptor directly against the skin, which drastically increases the risk of cysteine alkylation and sensitization[1].
Respiratory Protection:
All handling must occur inside a certified chemical fume hood.
If ventilation fails or during spill cleanup outside a hood, use a half-mask or full-face respirator equipped with ABEK-P3 cartridges (protecting against organic vapors and high-efficiency particulates)[4].
Step-by-Step Operational & Handling Protocol
A self-validating protocol ensures that every step checks the integrity of the previous one.
Phase 1: Pre-Operation Validation
Verify fume hood calibration status and check the digital airflow monitor (ensure 0.4 - 0.6 m/s).
Perform a visual and inflation test on the outer butyl rubber gloves to check for microscopic pinholes.
Clear the workspace of any strong oxidizing agents or strong acids/bases that could trigger rapid hydrolysis.
Phase 2: Donning PPE
Put on the chemically resistant lab coat, ensuring all snaps are closed to the neck.
Don the inner nitrile gloves, pulling the cuffs under the lab coat sleeves.
Don splash goggles and adjust for a tight seal.
Don the outer butyl/heavy-duty nitrile gloves, pulling the cuffs over the lab coat sleeves to create a continuous barrier.
Phase 3: Active Handling
Use anti-static weighing spatulas to prevent powder aerosolization.
Keep the primary chemical container closed at all times when not actively dispensing.
If dissolving the compound, use a closed-system vial with a septum to prevent vapor release.
Phase 4: Doffing (Removal) & Decontamination
While hands are still inside the fume hood, inspect outer gloves for visible powder. Wipe with a damp disposable towel if necessary.
Remove the outer gloves using the "beak method" (pulling inside out) and dispose of them in a designated hazardous waste bin inside the hood.
Remove goggles, handling only the strap.
Remove the lab coat.
Remove the inner gloves last, ensuring no skin touches the exterior of the glove.
Immediately wash hands and forearms with copious amounts of soap and water.
Spill Response and Disposal Plan
Dry Powder Spill: Do not sweep. Sweeping aerosolizes the particles, leading to inhalation of the sensitizer[4]. Gently cover the powder with absorbent pads dampened with water or a mild solvent (e.g., ethanol) to dissolve and capture the solid.
Liquid Spill: Contain using a universal inert binder (e.g., vermiculite or sand). Do not use combustible absorbents like sawdust.
Surface Decontamination: Wash the area with a mild alkaline detergent solution. The alkalinity helps neutralize residual compound and promotes controlled hydrolysis, followed by a thorough water rinse.
Waste Segregation: Collect all contaminated PPE, paper towels, and chemical waste in a clearly labeled, sealable high-density polyethylene (HDPE) container. Label as: "Toxic Organic Waste - Contains Michael Acceptors & o-Anisidine Derivatives (Carcinogen)."[3].
References
Schultz, T. W., et al. "Verification of the Structural Alerts for Michael Acceptors." Chemical Research in Toxicology,[1]. Available at: [Link]
Roberts, D. W., & Natsch, A. "High Throughput Kinetic Profiling Approach for Covalent Binding to Peptides: Application to Skin Sensitization Potency of Michael Acceptor Electrophiles." Chemical Research in Toxicology,[2]. Available at: [Link]
